2-Chlorodibenzo[b,f]oxepin-10(11h)-one
Overview
Description
2-Chlorodibenzo[b,f]oxepin-10(11h)-one, also known as 2-CDBO, is a synthetic organic compound belonging to the oxepin family. This compound has a wide range of applications in the fields of chemistry and biochemistry due to its ability to act as a ligand and its ability to form stable complexes with transition metal ions. It is also known for its use in the synthesis of other compounds and for its potential therapeutic applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for 2-CDBO.
Scientific Research Applications
Analogs as Analgesics and PGE2 Antagonists
2-Chlorodibenzo[b,f]oxepin-10(11h)-one and its analogs have been investigated for their potential as analgesics and prostaglandin E2 (PGE2) antagonists. Research shows that certain analogs, where the acetyl moiety is replaced with pyridylpropionyl groups, demonstrate efficacy as analgesics and PGE2 antagonists of the EP1 subtype, indicating their potential use in pain management (Hallinan et al., 1993).
Synthesis Research for Medicinal Compounds
This compound serves as a key synthetic intermediate in the production of Zotepine, an antipsychotic medication. A study outlines the synthesis process, highlighting the importance of this compound in pharmaceutical manufacturing (Pan Xian-hua, 2012).
Anti-Inflammatory Activity
Research into the anti-inflammatory properties of various derivatives, including those of this compound, revealed promising results. For instance, certain acetic acid derivatives of tricyclic systems, which include dibenzoxepins, were found to have significant anti-inflammatory activity, indicating potential therapeutic applications (Ackrell et al., 1978).
Conformation and Rearrangement Reactions
The conformational behavior and rearrangement reactions of derivatives of this compound have been studied, providing insights into the structural and chemical properties of these compounds. Such research is crucial for understanding the chemical behavior and potential applications of these derivatives (Kametani et al., 1968).
Discovery from Marine-Derived Fungus
A study highlighted the discovery of a new dibenz[b,e]oxepine derivative from a marine-derived fungus, showcasing the diversity and potential of natural sources in yielding structurally unique and potentially beneficial compounds (Yamazaki et al., 2012).
Properties
IUPAC Name |
3-chloro-5H-benzo[b][1]benzoxepin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClO2/c15-10-5-6-13-9(7-10)8-12(16)11-3-1-2-4-14(11)17-13/h1-7H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSSWQJUBLYOJBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)Cl)OC3=CC=CC=C3C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30509339 | |
Record name | 2-Chlorodibenzo[b,f]oxepin-10(11H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30509339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55595-54-5 | |
Record name | 2-Chlorodibenzo[b,f]oxepin-10(11H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30509339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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